Cas no 1467515-22-5 (N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1467515-22-5
• MF: C₁₀H₉FN₄O₂
• MW: 236.202464818954
• CID: 5403876
• Update Time: 2025-08-04

N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methoxyphenyl)-2H-triazole-4-carboxamide
• N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C10H9FN4O2/c1-17-9-3-2-6(4-7(9)11)13-10(16)8-5-12-15-14-8/h2-5H,1H3,(H,13,16)(H,12,14,15)
• InChI Key： QDIWVPOPGRTLEC-UHFFFAOYSA-N
• SMILES： N1=CC(C(NC2=CC=C(OC)C(F)=C2)=O)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide

Professional Introduction to N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1467515-22-5)

N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide, identified by its CAS number 1467515-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are well-documented for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide incorporates both fluorine and methoxy substituents on a phenyl ring, which are known to modulate the electronic properties and metabolic stability of the molecule. The presence of a triazole ring further enhances its pharmacological profile by introducing a nitrogen-rich scaffold that can interact with biological targets in multiple ways.

In recent years, there has been a surge in research focused on developing novel compounds with triazole moieties due to their ability to exhibit potent inhibitory effects on various enzymes and receptors. The combination of 3-fluoro and 4-methoxy groups in this compound suggests that it may possess enhanced binding affinity and selectivity towards specific biological targets, making it a promising candidate for drug discovery.

The carboxamide functional group at the 5-position of the triazole ring adds another layer of complexity to the molecule's interactions with biological systems. Carboxamides are known to participate in hydrogen bonding and can form stable complexes with proteins, which is crucial for drug-receptor interactions. This feature makes N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide a particularly interesting compound for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The fluorine atom in the 3-fluoro group can enhance the lipophilicity of the molecule while also increasing its resistance to enzymatic degradation. This dual benefit makes fluorinated compounds highly desirable in the development of next-generation therapeutics.

The methoxy group at the 4-position of the phenyl ring also contributes significantly to the compound's overall pharmacological profile. Methoxy groups are commonly found in biologically active molecules and are known to influence both solubility and metabolic pathways. In N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide, this substitution may help optimize the balance between hydrophilicity and lipophilicity, thereby improving oral bioavailability.

In the context of current pharmaceutical research, N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide represents a promising lead compound for further development. Its unique structural features suggest potential applications in treating various diseases by targeting key biological pathways. For instance, triazole-containing compounds have shown promise in inhibiting enzymes involved in cancer progression and inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

Evaluation of N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide's biological activity has begun with in vitro assays targeting several key enzymes and receptors. Preliminary results indicate that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory responses. Further studies are underway to determine its efficacy and selectivity profile across a broader range of targets.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it may serve as a scaffold for designing novel drugs with improved pharmacological properties. Additionally, its fluorinated aromatic core suggests that it could be used in combination therapies to enhance treatment outcomes.

In conclusion, N-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1467515-22-5)